Cas no 2694734-22-8 (4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 2694734-22-8
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 6036012
• PubChem ID: 165948423
• Update Time: 2025-05-19

4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine
• EN300-28332040
• 2694734-22-8

• Inchi： 1S/C16H12F2N2OS/c1-21-14-7-10(6-12(18)8-14)15-9-22-16(20-15)19-13-4-2-11(17)3-5-13/h2-9H,1H3,(H,19,20)
• InChI Key： FCKJRFCEWMUYEQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=C(C=2)OC)F)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine

Introduction to 4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine (CAS No 2694734-22-8)

4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine, commonly referred to by its CAS registry number CAS No 2694734-22-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are known for their versatile reactivity and biological activity. The molecule features a 1,3-thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural motif is often associated with interesting electronic properties and reactivity, making it a focal point in synthetic chemistry and drug discovery.

The synthesis of this compound involves a series of well-defined steps that highlight the importance of modern organic synthesis techniques. The construction of the 1,3-thiazole ring typically begins with the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions. Subsequent functionalization steps introduce the fluoro and methoxy substituents at specific positions on the aromatic rings. These substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

The presence of multiple electrondonating groups such as the methoxy group and electron-withdrawing groups like the fluoro groups creates a unique balance in the molecule's electronic structure. This balance is critical for its interactions with biological targets, such as enzymes or receptors, which are often explored in drug discovery programs. Recent studies have shown that thiazole derivatives with similar substitution patterns exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

In terms of biological activity, this compound has been studied for its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The ability of this compound to inhibit specific kinases suggests its potential as a lead molecule for developing novel therapeutic agents. Preclinical studies have demonstrated moderate potency against several kinase targets, with further optimization expected to enhance its efficacy.

Beyond its pharmacological applications, this compound also finds relevance in materials science due to its unique electronic properties. The thiazole ring system contributes to aromaticity and conjugation within the molecule, making it a candidate for applications in organic electronics. Recent research has explored the use of thiazole derivatives in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where their electronic properties can be tuned for specific applications.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, highlighting its significance in contemporary chemical research. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

In conclusion, CAS No 2694734-22-8, or 4-(3-fluoro-5-methoxyphenyl)-N-(4-fluorophenyl)-1,3-thiazol-2-amine, represents a compelling example of how modern synthetic chemistry can yield compounds with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further exploration in both therapeutic development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in chemical science.